Cas no 1804503-12-5 (Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate)
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate
-
- Inchi: 1S/C10H9NO4/c1-2-14-10(13)9-11-8-6(12)4-3-5-7(8)15-9/h3-5,12H,2H2,1H3
- InChI Key: XZEKVHYGVOTNMW-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC2C(=CC=CC1=2)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 246
- XLogP3: 2
- Topological Polar Surface Area: 72.6
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004249-250mg |
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate |
1804503-12-5 | 98% | 250mg |
$686.57 | 2022-04-02 | |
| Alichem | A081004249-500mg |
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate |
1804503-12-5 | 98% | 500mg |
$1,092.54 | 2022-04-02 | |
| Alichem | A081004249-1g |
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate |
1804503-12-5 | 98% | 1g |
$1,949.39 | 2022-04-02 |
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
Additional information on Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate
Ethyl 4-Hydroxybenzo[d]oxazole-2-Carboxylate: A Comprehensive Overview
Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate, with the CAS number 1804503-12-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds known for their versatile applications in drug design and material science. The structure of ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate consists of a benzo[d]oxazole ring system with a hydroxyl group at position 4 and an ethyl ester group at position 2. These functional groups confer unique chemical and biological properties to the molecule, making it a valuable compound for various research and industrial applications.
Recent studies have highlighted the potential of ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. The hydroxyl group at position 4 plays a crucial role in stabilizing the molecule's structure, while the ethyl ester group enhances its solubility in organic solvents, facilitating its use in various chemical reactions.
The synthesis of ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate involves a multi-step process that typically begins with the preparation of the benzo[d]oxazole ring system. This is followed by functionalization at specific positions to introduce the hydroxyl and ester groups. The reaction conditions, such as temperature, pH, and solvent choice, are critical in ensuring high yields and purity of the final product. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structure.
In terms of applications, ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate has shown promise in the field of materials science. Its aromatic ring system and functional groups make it a suitable candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have also investigated its potential as a building block for constructing more complex molecular architectures, such as supramolecular assemblies and polymer networks.
From a pharmacological perspective, ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate has been studied for its ability to modulate cellular signaling pathways. Preclinical studies suggest that it may possess anti-cancer properties by inhibiting key enzymes involved in tumor progression. Additionally, its antioxidant activity makes it a potential candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.
The environmental impact of ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate is another area of growing interest. As industries increasingly prioritize sustainability, understanding the biodegradation pathways and eco-toxicological effects of this compound becomes essential. Recent research has focused on assessing its toxicity to aquatic organisms and developing methods for its safe disposal or recycling.
In conclusion, ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate (CAS No. 1804503-12-5) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for future innovations in drug discovery, materials science, and environmental chemistry.
1804503-12-5 (Ethyl 4-hydroxybenzo[d]oxazole-2-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)